3-[[1-(3-Chloropyridin-4-yl)piperidin-4-yl]methoxy]-6-methylpyridazine

• IUPAC Name: 3-[[1-(3-chloropyridin-4-yl)piperidin-4-yl]methoxy]-6-methylpyridazine
• InChI: InChI=1S/C16H19ClN4O/c1-12-2-3-16(20-19-12)22-11-13-5-8-21(9-6-13)15-4-7-18-10-14(15)17/h2-4,7,10,13H,5-6,8-9,11H2,1H3
• InChI Key: BQXOBGYLJREDTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OCC2CCN(CC2)C3=C(C=NC=C3)Cl
• Molecular Formula: C16H19ClN4O
• Molecular Weight: 318.80 g/mol

Description

3-[[1-(3-Chloropyridin-4-yl)piperidin-4-yl]methoxy]-6-methylpyridazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. This compound is also known as JNJ-40411813 and has a molecular weight of 382.9 g/mol.

Mechanism of Action

The mechanism of action of 3-[[1-(3-Chloropyridin-4-yl)piperidin-4-yl]methoxy]-6-methylpyridazine is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It may also have an effect on the immune system, helping to stimulate the body's natural defenses against cancer.
Biochemical and Physiological Effects:
Studies have shown that 3-[[1-(3-Chloropyridin-4-yl)piperidin-4-yl]methoxy]-6-methylpyridazine has a number of biochemical and physiological effects. It has been found to induce cell death in cancer cells, inhibit the growth and proliferation of cancer cells, and reduce the size of tumors in animal models. It has also been shown to have neuroprotective effects, helping to protect neurons from damage and death.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[[1-(3-Chloropyridin-4-yl)piperidin-4-yl]methoxy]-6-methylpyridazine in lab experiments is its high potency and selectivity. This compound has been found to be highly effective against cancer cells, while having minimal effects on healthy cells. However, one limitation is that more research needs to be done to fully understand its mechanism of action and potential side effects.

Future Directions

There are many potential future directions for research on 3-[[1-(3-Chloropyridin-4-yl)piperidin-4-yl]methoxy]-6-methylpyridazine. Some possible areas of study include:
1. Further investigation into its mechanism of action and potential side effects.
2. Development of new drug formulations based on this compound.
3. Exploration of its potential use in combination with other drugs for the treatment of cancer and neurological disorders.
4. Investigation of its potential use as a diagnostic tool for cancer and other diseases.
5. Development of new synthetic methods for the production of this compound.

Synthesis Methods

The synthesis of 3-[[1-(3-Chloropyridin-4-yl)piperidin-4-yl]methoxy]-6-methylpyridazine involves a series of chemical reactions. The starting materials include 3-chloro-4-pyridinamine, 4-(4-bromobutoxy)piperidine, and 2,6-dimethylpyridine-3,5-dicarboxylic acid. These compounds are reacted together in the presence of appropriate reagents and catalysts to yield the final product.

Scientific Research Applications

3-[[1-(3-Chloropyridin-4-yl)piperidin-4-yl]methoxy]-6-methylpyridazine has been studied extensively for its potential applications in the development of new drugs. It has been found to have activity against various types of cancer, including lung cancer, breast cancer, and ovarian cancer. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.